(1R)-2-amino-1-(2,6-difluorophenyl)ethan-1-ol

Specification

• Molecular Formula: C8H9F2NO
• Molecular Weight: 173.16 g/mol
• IUPAC Name: (1R)-2-amino-1-(2,6-difluorophenyl)ethanol
• Standard InChI: InChI=1S/C8H9F2NO/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7,12H,4,11H2/t7-/m0/s1
• Standard InChI Key: RRHQXTUNHJLDMM-ZETCQYMHSA-N
• Isomeric SMILES: C1=CC(=C(C(=C1)F)[C@H](CN)O)F
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(CN)O)F

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, (1R)-2-amino-1-(2,6-difluorophenyl)ethan-1-ol, reflects its stereochemistry: a fluorinated phenyl group at positions 2 and 6, an ethanol backbone with hydroxyl at C1, and an amino group at C2 in the (R)-configuration. The SMILES notation C1=CC(=C(C(=C1)F)[C@H](CN)O)F confirms the spatial arrangement, while the InChIKey MFGOFGRYDNHJTA-QMMMGPOBSA-N provides a unique identifier for computational studies.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₈H₉F₂NO
Molecular Weight	173.16 g/mol
CAS Number	1213562-31-2
Enantiomeric Excess	Typically >98% via chiral HPLC
Aqueous Solubility	12.7 mg/mL (pH 7.4)

Density functional theory (DFT) calculations predict a dipole moment of 3.2 D, attributed to the electron-withdrawing fluorine atoms and polar functional groups. The 2,6-difluorophenyl moiety induces a twisted conformation, reducing π-π stacking interactions and enhancing solubility relative to non-fluorinated analogs.

Stereochemical Considerations

The (R)-configuration at C1 is critical for biological activity. X-ray crystallography of related compounds reveals a dihedral angle of 112° between the aromatic ring and ethanol backbone, positioning the amino group for optimal hydrogen bonding. Enantiomeric impurities below 2% are detectable via chiral stationary-phase GC-MS, underscoring the need for stringent stereochemical control during synthesis.

Synthesis and Manufacturing

Asymmetric Reduction Strategies

Industrial-scale production predominantly employs asymmetric hydrogenation of the prochiral ketone precursor, 2-amino-1-(2,6-difluorophenyl)ethan-1-one. Ruthenium-BINAP complexes (e.g., RuCl₂[(R)-BINAP]) achieve enantioselectivities exceeding 99% under 50 bar H₂ at 60°C. The reaction mechanism involves oxidative addition of hydrogen to the metal center, followed by ketone coordination and hydride transfer to the re face of the carbonyl.

Table 2: Representative Synthetic Conditions

Parameter	Optimal Value	Yield
Catalyst	RuCl₂[(R)-BINAP]	95%
Pressure	50 bar H₂
Temperature	60°C
Solvent	Methanol/THF (4:1)
Reaction Time	18 hours

Post-reduction purification employs simulated moving bed (SMB) chromatography with cellulose tris(3,5-dimethylphenylcarbamate) as the chiral stationary phase, achieving ≥99.5% enantiomeric purity. Alternative biocatalytic routes using ketoreductases (e.g., KRED-101) show promise for greener synthesis but currently lag in volumetric productivity.

Chemical Reactivity and Functionalization

Nucleophilic and Electrophilic Pathways

The primary amine undergoes acylation with acetyl chloride (pyridine catalyst, 0°C) to form the corresponding acetamide, a common prodrug strategy. Competitive O-sulfonation at the hydroxyl group is mitigated by bulky protecting groups like tert-butyldimethylsilyl (TBS).

Electrophilic aromatic substitution occurs preferentially at the para position of the difluorophenyl ring despite deactivation by fluorine. Nitration (HNO₃/H₂SO₄, 0°C) introduces a nitro group with 78% regioselectivity, enabling further derivatization.

Oxidation Behavior

Jones oxidation (CrO₃/H₂SO₄) converts the secondary alcohol to a ketone, albeit with partial racemization (14% ee loss). TEMPO-mediated oxidations preserve stereochemistry but require stoichiometric amounts of N-methylmorpholine N-oxide as a co-oxidant.

Analytical Characterization Techniques

Spectroscopic Identification

¹H NMR (400 MHz, D₂O):

• δ 7.45 (t, J = 8.2 Hz, 1H, ArH)

• δ 6.98 (d, J = 7.8 Hz, 2H, ArH)

• δ 4.21 (q, J = 6.3 Hz, 1H, CH-OH)

• δ 3.15 (dd, J = 12.1, 6.3 Hz, 1H, CH₂-NH₂)

• δ 2.89 (dd, J = 12.1, 6.3 Hz, 1H, CH₂-NH₂)

HRMS (ESI+): Calculated for C₈H₁₀F₂NO [M+H]⁺: 174.0732 Found: 174.0735